Tris(dimethylamido)antimony(III)
Overview
Description
Tris(dimethylamido)antimony(III), also known as TDA, is a low energy, organometallic compound . It is a colorless liquid with a pungent odor . It is highly sensitive to air and water, reacting with moisture and oxygen in the air to produce toxic gases .
Synthesis Analysis
Tris(dimethylamido)antimony(III) has been proposed as a potential precursor for the growth of Sb2Te3 films by MOCVD due to its sufficient volatility . It has also been used as an Sb source for the growth of InGaAsSb layers nearly lattice-matched to InP by MO MBE .Molecular Structure Analysis
The linear formula of Tris(dimethylamido)antimony(III) is [(CH3)2N]3Sb . It has a molecular weight of 253.99 .Chemical Reactions Analysis
Tris(dimethylamido)antimony(III) has been used in the preparation of thin films via ALD . It reacts with water to release flammable gases .Physical And Chemical Properties Analysis
Tris(dimethylamido)antimony(III) is a liquid at room temperature . It has a boiling point of 32-34 °C at 0.45 mmHg and a density of 1.325 g/mL at 25 °C . It is soluble in organic solvents such as ether and dimethylformamide .Scientific Research Applications
- MOCVD Precursor : Tris(dimethylamido)antimony(III) has been proposed as a potential precursor for the growth of Sb₂Te₃ films by metal-organic chemical vapor deposition (MOCVD) . Its sufficient volatility makes it suitable for thin film deposition processes .
- InGaAsSb Growth : It serves as an antimony source for the growth of InGaAsSb layers that are nearly lattice-matched to InP by molecular beam epitaxy (MBE) .
- Optical Sensors : Tris(dimethylamido)antimony(III) is a low-energy compound used in optical sensors . Researchers have studied its effect on light emission and morphology in optical sensor performance .
- Mechanical Stress Luminescence : Recent research from Tohoku University demonstrates that this compound can record mechanical stress through luminescence, opening up new possibilities for stress-sensing materials .
Thin Film Deposition and Semiconductors
Optical Sensors and Luminescence
Safety and Hazards
Tris(dimethylamido)antimony(III) is classified as Acute Tox. 4 Oral - Aquatic Chronic 2 - Skin Corr. 1B - Water-react 1 . It is harmful if swallowed or inhaled, causes severe skin burns and eye damage, and is toxic to aquatic life with long-lasting effects . It also releases flammable gases when in contact with water .
Mechanism of Action
Target of Action
Tris(dimethylamido)antimony(III), also known as TDA, is an organometallic compound It has been used as a precursor for the growth of sb2te3 films by mocvd and as an Sb source for the growth of InGaAsSb layers nearly lattice-matched to InP by MO MBE .
Mode of Action
Its use in the growth of sb2te3 films and ingaassb layers suggests that it may interact with these materials at a molecular level, contributing to their formation .
Biochemical Pathways
Its role in the formation of sb2te3 films and ingaassb layers indicates that it may be involved in the biochemical processes that lead to the growth of these materials .
Result of Action
The primary result of TDA’s action is its contribution to the growth of Sb2Te3 films and InGaAsSb layers . These materials have applications in various fields, including electronics and photonics .
Action Environment
TDA is sensitive to air and moisture . Therefore, the environment in which TDA is used can significantly influence its action, efficacy, and stability. It is typically stored in a freezer under conditions that minimize exposure to air and moisture .
properties
IUPAC Name |
N-[bis(dimethylamino)stibanyl]-N-methylmethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C2H6N.Sb/c3*1-3-2;/h3*1-2H3;/q3*-1;+3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUSRFDBQZSPBDV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)[Sb](N(C)C)N(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H18N3Sb | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901046351 | |
Record name | Tris(dimethylamino)antimony | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901046351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.99 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7289-92-1 | |
Record name | Tris(dimethylamino)antimony | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901046351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tris(Dimethylamino) Antimony | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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